Cas no 5832-00-8 (5-nitrothiophene-2-carboxamide)

• Product Name: 5-nitrothiophene-2-carboxamide
• CAS No: 5832-00-8
• MF: C₅H₄N₂O₃S
• MW: 172.161859512329
• MDL: MFCD01434331
• CID: 948352
• PubChem ID: 314710
• Update Time: 2025-08-04

5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-nitrothiophene-2-carboxamide
• 2-carbamoyl-5-nitro-thiophene
• 5-Nitro-thiophen-2-carbonsaeure-amid
• 5-nitrothiophen-2-carboxamide
• 5-nitrothiophene carboxamide
• 5-Nitro-thiophene-2-carboxamide
• 5-nitro-thiophene-2-carboxylic acid amide
• AC1L7Q5Q
• CCG-1823
• CTK7D2698
• NSC234194
• SBB088616
• SureCN2118284
• NSC-234194
• 5-Nitro-2-thiophenecarboxamide #
• DTXSID10310905
• MFCD01434331
• AKOS008937555
• SCHEMBL2118284
• 5832-00-8

• MDL： MFCD01434331
• Inchi： 1S/C5H4N2O3S/c6-5(8)3-1-2-4(11-3)7(9)10/h1-2H,(H2,6,8)
• InChI Key： KOSBXZHFWKTMLO-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.99432
• Monoisotopic Mass: 171.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.572
• Boiling Point: 334.2°C at 760 mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.653
• PSA: 86.23
• LogP: 1.97870

Additional information on 5-nitrothiophene-2-carboxamide

Recent Advances in the Study of 5-Nitrothiophene-2-Carboxamide (CAS: 5832-00-8): A Promising Chemical Entity in Medicinal Chemistry

The compound 5-nitrothiophene-2-carboxamide (CAS: 5832-00-8) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This heterocyclic compound, characterized by a nitro group at the 5-position of the thiophene ring and a carboxamide moiety at the 2-position, has shown potential in various therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of antimicrobial and anticancer agents. The unique electronic and steric properties of 5-nitrothiophene-2-carboxamide make it a valuable scaffold for drug design, enabling the modulation of biological activity through structural modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial efficacy of 5-nitrothiophene-2-carboxamide derivatives against multidrug-resistant bacterial strains. The study highlighted the compound's ability to inhibit bacterial growth by targeting essential enzymes involved in cell wall synthesis. Molecular docking simulations revealed strong interactions between the nitro group and the active site of the target enzyme, suggesting a mechanism of action that could be further optimized for enhanced potency. These findings underscore the potential of 5-nitrothiophene-2-carboxamide as a lead compound for developing novel antibiotics in an era of increasing antimicrobial resistance.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of 5-nitrothiophene-2-carboxamide derivatives. The research team synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer. Results indicated that certain derivatives exhibited selective toxicity toward cancer cells while sparing normal cells, a crucial attribute for reducing side effects in chemotherapy. The study also identified key structural features, such as the nitro group's electron-withdrawing effect, that contribute to the compound's ability to induce apoptosis in cancer cells. These insights pave the way for the rational design of more effective anticancer agents based on the 5-nitrothiophene-2-carboxamide scaffold.

Beyond its antimicrobial and anticancer applications, 5-nitrothiophene-2-carboxamide has also been investigated for its potential in treating neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience demonstrated that derivatives of this compound could modulate the activity of enzymes involved in the pathogenesis of Alzheimer's disease. Specifically, the compounds showed inhibitory effects on acetylcholinesterase and beta-secretase, two key targets in Alzheimer's therapy. The researchers attributed this activity to the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system drug development. These findings highlight the broad therapeutic potential of 5-nitrothiophene-2-carboxamide and its derivatives.

Despite these promising results, challenges remain in the development of 5-nitrothiophene-2-carboxamide-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further structural optimization and preclinical studies. Recent advances in computational chemistry and high-throughput screening have accelerated the identification of optimal derivatives, but rigorous in vivo validation is still required. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable drugs. The ongoing research on 5-nitrothiophene-2-carboxamide exemplifies the dynamic interplay between chemical synthesis, biological evaluation, and drug development in modern medicinal chemistry.

In conclusion, 5-nitrothiophene-2-carboxamide (CAS: 5832-00-8) represents a promising chemical entity with diverse pharmacological applications. Recent studies have elucidated its mechanisms of action and identified key structural features that contribute to its bioactivity. As research continues to uncover new therapeutic potentials, this compound is poised to play a significant role in addressing unmet medical needs, particularly in the areas of infectious diseases, oncology, and neurodegeneration. The integration of multidisciplinary approaches will be crucial for harnessing the full potential of this versatile scaffold in drug discovery and development.